![molecular formula C12H10BrNO2S B1604918 4-Amino-4'-bromodiphenylsulfone CAS No. 6626-22-8](/img/structure/B1604918.png)
4-Amino-4'-bromodiphenylsulfone
Overview
Description
“4-Amino-4’-bromodiphenylsulfone” is a chemical compound with the molecular formula C12H10BrNO2S and a molecular weight of 312.18 . It is also known by other names such as “4-[(4-Bromophenyl)sulfonyl]aniline” and "Benzenamine, 4-[(4-bromophenyl)sulfonyl]-" .
Synthesis Analysis
The synthesis of “4-Amino-4’-bromodiphenylsulfone” involves two stages . In the first stage, 1-bromo-4-((4-nitrophenyl)sulfonyl)benzene reacts with hydrogen chloride, tin(II) chloride dihydrate, and acetic acid in methanol at 80°C . In the second stage, the product from the first stage reacts with sodium hydroxide in water . The yield of this synthesis process is approximately 69% .
Molecular Structure Analysis
The molecular structure of “4-Amino-4’-bromodiphenylsulfone” can be analyzed using various spectroscopic techniques . These techniques include elemental analysis, mass spectrometry (MS), nuclear magnetic resonance (NMR), ultraviolet-visible spectroscopy (UV/VIS), and Fourier-transform infrared spectroscopy (FTIR) .
Scientific Research Applications
1. Dye Synthesis and Bromination Mechanisms
4-Amino-4'-bromodiphenylsulfone is utilized in dye synthesis processes. The bromination mechanism of related compounds, such as 1-aminoanthraquinone-2,4-disulfonic acid, which is an important intermediate for dyes, has been extensively studied. These studies focus on the synthesis of high-quality dye intermediates, demonstrating the chemical's relevance in the dye industry (Yang et al., 2006).
2. Synthesis of Heterocyclic Compounds
Research shows the effectiveness of related sulfonamide compounds in synthesizing heterocyclic structures like morpholines and benzoxazepines. These findings highlight the compound's role in creating diverse chemical structures, which can have various applications in organic chemistry and drug design (Yar et al., 2009).
3. Antibacterial Properties
Studies have explored the antibacterial properties of immobilized 4-aminophenylsulfonamide. This research points to potential medical and pharmaceutical applications of this compound derivatives, particularly in developing antibacterial materials (Toropin et al., 2017).
4. Molecular Structure and Crystal Packing
The molecular structure and crystal packing of 4-aminophenyl sulfones have been analyzed to understand their structural distortions and electronic effects. Such studies are crucial in the field of material science, particularly in understanding how different substituents affect the properties of a molecule (Bertolasi et al., 1993).
5. Nanofiltration Membrane Development
Research into novel sulfonated thin-film composite nanofiltration membranes showcases the use of sulfonated aromatic diamine monomers (derivatives of this compound) in improving water flux and dye treatment. This indicates its potential in environmental engineering and water treatment technologies (Liu et al., 2012).
properties
IUPAC Name |
4-(4-bromophenyl)sulfonylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNO2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQFSNUDQTQPXEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)S(=O)(=O)C2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30289205 | |
Record name | 4-(4-Bromobenzene-1-sulfonyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30289205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6626-22-8 | |
Record name | 6626-22-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59825 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(4-Bromobenzene-1-sulfonyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30289205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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